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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)benzoic Acid

Cat. No.: B012500 Get Quote

Introduction
4-(1H-imidazol-2-yl)benzoic acid is a versatile heterocyclic compound that has garnered

significant interest within the scientific community. Its unique molecular architecture, featuring a

benzoic acid moiety attached to an imidazole ring, bestows upon it a desirable combination of

properties, making it a valuable building block in various fields of chemical research and

development. This guide provides a comprehensive overview of its chemical identity,

properties, synthesis, and key applications, with a focus on providing practical insights for

researchers, scientists, and drug development professionals.

Nomenclature and Identification
Chemical Name: 4-(1H-imidazol-2-yl)benzoic Acid

CAS Number: 108035-45-6[1][2][3][4]

Alternative CAS Number: 210962-27-9 (for its hydrochloride salt)[5][6]

Molecular Formula: C₁₀H₈N₂O₂[1][3]

Molecular Weight: 188.19 g/mol [1][3]

Chemical Structure
Physicochemical Properties
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The physical and chemical properties of 4-(1H-imidazol-2-yl)benzoic acid are crucial for its

handling, storage, and application in various chemical reactions.

Property Value Source

Appearance Beige solid [3]

Purity ≥ 97% [1]

Storage Conditions 0-8 °C [3]

Solubility Soluble in organic solvents [3]

Synthesis and Mechanism
A common and efficient method for the synthesis of 4-(1H-imidazol-2-yl)benzoic acid involves

the condensation of 4-formylbenzoic acid with glyoxal in the presence of ammonium hydroxide.

[2]

Experimental Protocol
To a stirred solution of ammonium hydroxide (9 mL), slowly add 4-formylbenzoic acid (2.00

g, 12.3 mmol).

To this mixture, add glyoxal (2.86 mL, 20.0 mmol) dropwise.

Allow the reaction mixture to stir at room temperature for 16 hours.

Upon completion of the reaction, adjust the pH of the mixture to 5 using a 1N HCl solution.

Remove the solvent by rotary evaporation.

The resulting residue is then ground for 30 minutes.

The milled product is dissolved in water (20 mL), and the solid is collected by filtration to

yield 4-(1H-imidazol-2-yl)benzoic acid as a white solid.

Reaction Mechanism
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The synthesis proceeds via a multicomponent reaction. The ammonium hydroxide provides the

ammonia which, along with glyoxal and 4-formylbenzoic acid, participates in a series of

condensation reactions to form the imidazole ring. The acidic workup ensures the protonation

of the carboxylic acid group.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4-(1H-imidazol-2-yl)benzoic acid.

Spectral Analysis and Characterization
While a comprehensive public database of spectra for 4-(1H-imidazol-2-yl)benzoic acid is not

readily available, characterization is typically performed using standard analytical techniques.
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Technique Expected Observations

¹H NMR

Signals corresponding to the protons on the

benzoic acid and imidazole rings. The chemical

shifts and coupling patterns would be

characteristic of the disubstituted benzene ring

and the imidazole protons.

¹³C NMR
Resonances for the carboxyl carbon, the

carbons of the benzene and imidazole rings.

IR Spectroscopy

Characteristic absorption bands for the O-H

stretch of the carboxylic acid, the C=O stretch of

the carboxyl group, C-H stretches of the

aromatic rings, and C=N and C=C stretches of

the imidazole and benzene rings.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (188.19 m/z).

[2]

Applications in Research and Development
4-(1H-imidazol-2-yl)benzoic acid is a versatile building block with applications spanning

several areas of chemical and pharmaceutical research.[3]

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a variety

of biologically active molecules.[3] Its structure is a key component in the development of

enzyme inhibitors and receptor binding agents.[3]

Catalysis: The imidazole moiety can act as a ligand, making this compound useful in the

development of catalysts for organic synthesis.[3]

Materials Science: It is employed in the creation of advanced materials, including metal-

organic frameworks (MOFs) and polymers, where its structural features can be leveraged to

achieve desired properties.[3][7]
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Biochemical Research: This compound is utilized in studies of enzyme inhibition and

receptor binding, aiding in the understanding of metabolic pathways and the identification of

potential therapeutic targets.[3]

Interrelation of Properties and Applications
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Caption: Relationship between the structural features and applications.

Safety and Handling
Based on available Safety Data Sheets (SDS), 4-(1H-imidazol-2-yl)benzoic acid and its

analogs are associated with certain hazards.

Hazard Statements: May be harmful if swallowed, cause skin irritation, and cause serious

eye irritation.[8][9] May also cause respiratory irritation.[10]
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Precautionary Statements: It is recommended to wash hands thoroughly after handling, wear

protective gloves, clothing, and eye/face protection. Avoid breathing dust and use only in a

well-ventilated area.

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[2] If on

skin, wash with plenty of soap and water. If inhaled, move the person to fresh air. If

swallowed, rinse mouth.[8] In all cases of concern, seek medical advice.

Conclusion
4-(1H-imidazol-2-yl)benzoic acid is a compound of significant scientific interest, underscored

by its utility in a broad range of applications, from the development of new pharmaceuticals to

the creation of advanced materials. Its straightforward synthesis and versatile chemical nature

make it an invaluable tool for researchers. A thorough understanding of its properties,

synthesis, and safe handling is paramount for unlocking its full potential in scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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